5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 5-ethyl-3,3-dimethyl-1H-indol-2-one
• InChI: InChI=1S/C12H15NO/c1-4-8-5-6-10-9(7-8)12(2,3)11(14)13-10/h5-7H,4H2,1-3H3,(H,13,14)
• InChI Key: GGVKKZAHMSGJKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)NC(=O)C2(C)C

Description

5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one is a synthetically modified oxindole derivative of significant interest in medicinal chemistry and anticancer drug discovery. The core oxindole (2-indolinone) scaffold is a privileged structure in drug design, known for its ability to interact with diverse biological targets . This particular compound features a 5-ethyl substituent on the aromatic ring and two methyl groups at the 3-position, modifications that are strategically valuable for optimizing the molecule's biological activity and physicochemical properties. Researchers value this compound as a key synthetic intermediate for developing novel therapeutic agents. Oxindole-based molecular hybrids, such as E-3-(3-indolylmethylene)1,3-dihydroindol-2-ones, have demonstrated potent antitumor activity in screenings performed by the National Cancer Institute (NCI) . These compounds can inhibit cellular proliferation, interfere with cell cycle progression—often causing accumulation in the G2/M phase—and activate apoptosis in cancer cell lines, accompanied by an increased level of key proteins like p53 and its transcriptional targets p21 and Bax . The structural motif of 3,3-disubstituted-2-indolinones is therefore a promising starting point for the synthesis of new molecules targeting proteins such as TRK, VEGFR, EGFR, and various kinases, as well as intracellular pathways like PI3K/AKT/mTOR . This product is provided for research use only and is not intended for diagnostic or therapeutic applications. Researchers are advised to conduct thorough safety evaluations before handling.

Preparation Methods

Fischer Indole Synthesis

The Fischer indole synthesis is the most widely reported method for constructing the indole core of this compound. Key steps include:

• Reactants : Phenylhydrazine derivatives and a carbonyl compound (e.g., ethyl 3-oxobutanoate or 5,5-dimethylcyclohexane-1,3-dione).
• Catalyst : Methanesulfonic acid or ZnCl₂ under acidic conditions.
• Solvent : Methanol or ethanol, often in continuous flow reactors to enhance reaction efficiency (yield: ~70–85%).

A representative reaction pathway:

• Condensation of phenylhydrazine with a β-ketoester (e.g., ethyl 3-oxobutanoate) to form a hydrazone intermediate.
• Cyclization under acidic conditions to yield the indoline scaffold.
• Methylation at position 3 using dimethyl sulfate or methyl iodide.

Multi-Component Reactions (MCRs)

Three-component reactions involving 1H-indole-3-carbaldehyde, active methylene compounds (e.g., malononitrile), and cyclohexanone derivatives have been adapted for synthesizing structurally related indoles. For example:

• Reactants : 1H-indole-3-carbaldehyde, ethyl 3-oxobutanoate, and malononitrile.
• Conditions : Reflux in ethanol with triethylamine as a base.
• Yield : ~60–75%, with purification via silica column chromatography.

Deprotection and Oxidation of Sulfonated Intermediates

A multi-step approach from ChemicalBook involves:

• Sulfonation : 5-Ethyl-1-(phenylsulfonyl)indoline is treated with HBr (48%) under reflux for 6 hours.
• Deprotection : Basification with NaOH (pH 9) to remove the sulfonyl group.
• Oxidation : Introduction of the ketone group at position 2 using oxidizing agents like PCC (pyridinium chlorochromate).

• Overall Yield : 32% after purification.

Comparative Data Table

Method	Reactants/Conditions	Yield	Key Advantages	Limitations
Fischer Indole Synthesis	Phenylhydrazine, β-ketoester, H⁺ catalyst	70–85%	Scalable; high regioselectivity	Requires harsh acidic conditions
Multi-Component Reactions	Indole-3-carbaldehyde, malononitrile, Et₃N	60–75%	One-pot synthesis; modular substitutions	Limited substrate scope
Sulfonation/Oxidation	Sulfonated indoline, HBr, NaOH	32%	Avoids complex catalysts	Low yield; multiple purification steps

Chemical Reactions Analysis

Types of Reactions

5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can reduce double bonds or other functional groups.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Halogenation can be achieved using reagents like bromine or chlorine under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield indole-2-carboxylic acids, while reduction can produce indoline derivatives .

Scientific Research Applications

5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one involves its interaction with specific molecular targets and pathways. The indole core can bind to various receptors and enzymes, modulating their activity. For example, indole derivatives have been shown to inhibit enzymes like cyclooxygenase (COX) and aldose reductase, which are involved in inflammation and diabetic complications, respectively .

Comparison with Similar Compounds

Table 1: Structural and Physical Properties of Selected Indolinones

Compound Name	Substituents	Molecular Formula	Molecular Weight	Melting Point (°C)	Key References
5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one	5-Et, 3,3-diMe	C₁₂H₁₅NO	189.25	Not reported
5-Chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one	5-Cl, 3,3-diMe	C₁₀H₁₀ClNO	195.65	Not reported
3-(Hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one	5,7-diMe, 3-NOH	C₁₀H₁₀N₂O₂	190.20	Not reported
5-Acetyl-1-methyl-2,3-dihydro-1H-indol-2-one	5-Ac, 1-Me	C₁₁H₁₁NO₂	189.21	Not reported

Key Observations :

• Substituent Effects : The 5-position substituent (ethyl, chloro, acetyl) significantly influences electronic properties. Chloro groups enhance electrophilicity, while ethyl and acetyl groups increase lipophilicity .
• Crystallinity : Compounds like 5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one exhibit higher crystallinity due to strong hydrogen-bonding interactions (e.g., N–H···O=C), as inferred from analogs in crystallographic studies .

Table 2: Reactivity Patterns in Cross-Coupling and Condensation Reactions

Compound	Reaction Type	Key Reactivity	Applications	References
5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one	Alkylation/Nitration	Ethyl group stabilizes radical intermediates	Synthesis of serotonin analogs
5-Chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one	Sonogashira Coupling	Chloro substituent facilitates Pd-catalyzed coupling	Molecular wire synthesis
3-(Hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one	Condensation with aldehydes	Oxime group enables Schiff base formation	Metal chelators, sensors

Key Observations :

• Chloro Derivatives: The chloro substituent in 5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one enhances reactivity in cross-coupling reactions (e.g., Sonogashira), enabling conjugation with alkynes for materials science applications .
• Hydroxyimino Derivatives: The hydroxyimino group in 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one participates in condensation reactions, forming stable imine linkages for coordination chemistry .

Key Observations :

• Kinase Inhibition: Pyrimidoindolones (e.g., compound in ) show nanomolar inhibition of JAK2, attributed to the planar fused-ring system and sulfanyl linkage.
• Antimicrobial Activity : Thiophene-containing derivatives (e.g., ) exhibit enhanced membrane penetration due to hydrophobic substituents.

Biological Activity

5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one, with the CAS number 1225503-87-6, is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, and relevant research findings.

The molecular formula of 5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one is $C_{12}H_{15}NO$, with a molecular weight of 189.25 g/mol. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities.

Property	Value
Molecular Formula	$C_{12}H_{15}NO$
Molecular Weight	189.25 g/mol
CAS Number	1225503-87-6

Synthesis

The synthesis of 5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one typically involves cyclization reactions starting from appropriate precursors. The methods can vary significantly based on the desired purity and yield of the final product. Recent studies have highlighted various synthetic routes that yield this compound with high efficiency and purity .

Anticancer Properties

Research has shown that derivatives of indole compounds exhibit significant anticancer activity. A study evaluating the cytotoxic effects of various indole derivatives indicated that 5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one may inhibit the growth of cancer cell lines such as A549 (lung cancer) and others. The mechanism appears to involve interference with cellular proliferation pathways .

Case Study:
In a comparative study on indole derivatives, compounds similar to 5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one demonstrated IC50 values in the micromolar range against A549 cells. The specific IC50 for this compound was not detailed but was noted to be comparable to other known indole derivatives .

Antimicrobial Activity

Indole derivatives have also been evaluated for their antimicrobial properties. In vitro studies suggest that 5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one exhibits activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values reported for related compounds indicate potential effectiveness against resistant strains .

Table: Antimicrobial Activity of Indole Derivatives

Compound	Target Bacteria	MIC (µg/mL)
5-Ethyl-3,3-dimethyl...	S. aureus	<10
Related Indole Derivative	E. coli	>100

The biological activity of 5-Ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one may be attributed to its ability to interact with specific protein targets involved in cell signaling and proliferation. Molecular docking studies suggest that this compound can bind effectively to enzymes and receptors associated with tumor growth and microbial resistance.